2-Chloro-N-[2-(2-methoxyphenoxy)propyl]pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[2-(2-methoxyphenoxy)propyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H17ClN2O3/c1-11(22-14-6-4-3-5-13(14)21-2)10-19-16(20)12-7-8-18-15(17)9-12/h3-9,11H,10H2,1-2H3,(H,19,20)
• InChI Key: GFVVGOIFGLUFGD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=NC=C1)Cl)OC2=CC=CC=C2OC
• Molecular Formula: C16H17ClN2O3
• Molecular Weight: 320.77 g/mol

Description

Synthesis Analysis

While there is no direct synthesis process available for “2-Chloro-N-[2-(2-methoxyphenoxy)propyl]pyridine-4-carboxamide”, there are related compounds that have been synthesized. For instance, a study on the synthesis and characterization of five impurities of Ranolazine, a piperazine derivative, was conducted. The synthesis involved various steps and used spectral data (IR, NMR, and mass) for characterization.

Scientific Research Applications

Synthesis and Drug Development

The synthesis of compounds related to 2-Chloro-N-[2-(2-methoxyphenoxy)propyl]pyridine-4-carboxamide has been a subject of interest due to their potential pharmacological properties. Schroeder et al. (2009) described the discovery and synthesis of a selective and orally efficacious inhibitor of the Met kinase superfamily, emphasizing the importance of substituent modification for improved enzyme potency and aqueous solubility (Schroeder et al., 2009). Similarly, Bodige et al. (2019) discussed the design, synthesis, antitubercular and antibacterial activities of pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives, highlighting their potent anti-TB activity and significant interactions at the active site of DprE1 inhibitors (Bodige et al., 2019).

Fluorescence and Photophysical Evaluation

Hagimori et al. (2019) investigated the synthesis, photophysical evaluation, and computational study of 2-methoxy- and 2-morpholino pyridine compounds, revealing their high fluorescence quantum yields in solution and the solid state. This research opens pathways for developing highly emissive fluorophores based on the structural motifs of pyridine carboxamides (Hagimori et al., 2019).

Antimicrobial Agents

Al-Salahi et al. (2010) synthesized chiral macrocyclic or linear pyridine carboxamides and evaluated their antimicrobial properties. This work illustrates the potential use of pyridine carboxamide derivatives as antimicrobial agents, offering a foundation for developing new therapeutics based on the core structure of 2-Chloro-N-[2-(2-methoxyphenoxy)propyl]pyridine-4-carboxamide (Al-Salahi et al., 2010).

Material Science Applications

In the field of material science, Yang and Lin (1995) explored the synthesis and properties of aromatic polyamides and polyimides based on 3,3-bis[4-(4-aminophenoxy)phenyl]-phthalimidine, demonstrating the adaptability of pyridine carboxamide derivatives in creating materials with high thermal stability and solubility in various solvents (Yang & Lin, 1995).